Neogambogic acid
Neogambogic acid
Brand Name:
Vulcanchem
CAS No.:
93772-31-7
VCID:
VC0191945
InChI:
InChI=1S/C38H46O9/c1-19(2)10-9-14-36(8)18-25(39)27-30(41)28-29(40)24-16-22-17-26-35(6,7)47-37(33(22)42,15-13-21(5)34(43)44)38(24,26)46-32(28)23(31(27)45-36)12-11-20(3)4/h10-11,13,16,22,25-26,39,41H,9,12,14-15,17-18H2,1-8H3,(H,43,44)/b21-13+
SMILES:
Molecular Formula:
C38H46O9
Molecular Weight:
646.8 g/mol
Neogambogic acid
CAS No.: 93772-31-7
Natural Products
VCID: VC0191945
Molecular Formula: C38H46O9
Molecular Weight: 646.8 g/mol
| CAS No. | 93772-31-7 |
|---|---|
| Product Name | Neogambogic acid |
| Molecular Formula | C38H46O9 |
| Molecular Weight | 646.8 g/mol |
| IUPAC Name | (E)-4-[10,12-dihydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,11,15-tetraen-19-yl]-2-methylbut-2-enoic acid |
| Standard InChI | InChI=1S/C38H46O9/c1-19(2)10-9-14-36(8)18-25(39)27-30(41)28-29(40)24-16-22-17-26-35(6,7)47-37(33(22)42,15-13-21(5)34(43)44)38(24,26)46-32(28)23(31(27)45-36)12-11-20(3)4/h10-11,13,16,22,25-26,39,41H,9,12,14-15,17-18H2,1-8H3,(H,43,44)/b21-13+ |
| Standard InChIKey | BLDWFKHVHHINGR-FYJGNVAPSA-N |
| Isomeric SMILES | CC(=CCCC1(CC(C2=C(C3=C(C(=C2O1)CC=C(C)C)OC45C6CC(C=C4C3=O)C(=O)C5(OC6(C)C)C/C=C(\C)/C(=O)O)O)O)C)C |
| Canonical SMILES | CC(=CCCC1(CC(C2=C(C3=C(C(=C2O1)CC=C(C)C)OC45C6CC(C=C4C3=O)C(=O)C5(OC6(C)C)CC=C(C)C(=O)O)O)O)C)C |
| Synonyms | gambogenic acid neo-gambogic acid neogambogic acid |
| PubChem Compound | 6438568 |
| Last Modified | Nov 11 2021 |
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